Cas no 68359-09-1 (2-propoxypyridine-3-carboxylic acid)

• Product Name: 2-propoxypyridine-3-carboxylic acid
• CAS No: 68359-09-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1734326
• Update Time: 2025-10-23

2-propoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-propoxy-
• 2-propoxypyridine-3-carboxylic acid

• Inchi： 1S/C9H11NO3/c1-2-6-13-8-7(9(11)12)4-3-5-10-8/h3-5H,2,6H2,1H3,(H,11,12)
• InChI Key： UETCSFANSYKLNJ-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC=CN=1)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-propoxypyridine-3-carboxylic acid

Introduction to 2-Propoxypyridine-3-carboxylic Acid (CAS No. 68359-09-1)

2-Propoxypyridine-3-carboxylic acid (CAS No. 68359-09-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine ring and propoxy substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-propoxypyridine-3-carboxylic acid consists of a pyridine ring with a carboxylic acid group at the 3-position and a propoxy group at the 2-position. This specific arrangement of functional groups imparts unique properties to the molecule, including its solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

Recent studies have highlighted the potential of 2-propoxypyridine-3-carboxylic acid in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-propoxypyridine-3-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-propoxypyridine-3-carboxylic acid has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the disruption of viral RNA synthesis, which is a critical step in the viral life cycle. These antiviral properties make 2-propoxypyridine-3-carboxylic acid a potential candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic profile of 2-propoxypyridine-3-carboxylic acid has also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has good bioavailability. The compound is metabolized primarily in the liver through oxidative pathways, and its metabolites are excreted via both renal and biliary routes. These pharmacokinetic characteristics are essential for optimizing its use in therapeutic applications.

In terms of safety, preclinical studies have shown that 2-propoxypyridine-3-carboxylic acid has a favorable safety profile at therapeutic doses. Toxicity studies conducted in animal models have not revealed any significant adverse effects at doses up to 500 mg/kg. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthetic route for producing 2-propoxypyridine-3-carboxylic acid is well-established and can be carried out using readily available starting materials. The synthesis typically involves several steps, including the formation of a pyridine derivative followed by functional group transformations to introduce the carboxylic acid and propoxy groups. The overall yield and purity of the final product can be optimized through careful control of reaction conditions and purification techniques.

In conclusion, 2-propoxypyridine-3-carboxylic acid (CAS No. 68359-09-1) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.